Cas no 6051-23-6 (2-(biphenyl-4-yl)-2-oxoethyl 2,3-dihydro-1,4-benzodioxine-6-carboxylate)

• Product Name: 2-(biphenyl-4-yl)-2-oxoethyl 2,3-dihydro-1,4-benzodioxine-6-carboxylate
• CAS No: 6051-23-6
• MF: C₁₂H₂₂O₂
• MW: 198.301884174347
• CID: 952258
• PubChem ID: 222470
• Update Time: 2025-04-19

2-(biphenyl-4-yl)-2-oxoethyl 2,3-dihydro-1,4-benzodioxine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-(biphenyl-4-yl)-2-oxoethyl 2,3-dihydro-1,4-benzodioxine-6-carboxylate
• (+-)-amino-cyclohexyl-acetic acid
• 2-Cyclohexyl-capronsaeure
• 2-Cyclohexylglycine
• 2-cyclohexyl-hexanoic acid
• 2-Cyclohexylhexanoic acid
• 2-Cyclohexyl-hexansaeure
• AC1L5D9B
• amino(cyclohexyl)acetic acid
• amino-cyclohexyl-acetic acid
• Amino-cyclohexylacetic acid
• aminocyclohexylethanoic acid
• AN-584
• cyclohexylglycine
• DL-cyclohexylglycine
• Maybridge3_002940
• SureCN122348
• Cyclohexaneacetic acid, .alpha.-butyl-
• SCHEMBL435610
• 6051-23-6
• DTXSID901034097
• NSC8483
• butylcyclohexylethanoic acid
• NSC-8483

• Inchi： 1S/C12H22O2/c1-2-3-9-11(12(13)14)10-7-5-4-6-8-10/h10-11H,2-9H2,1H3,(H,13,14)
• InChI Key： UUHSRUZICHRYDT-UHFFFAOYSA-N
• SMILES： OC(C(CCCC)C1CCCCC1)=O

Computed Properties

• Exact Mass: 374.11544
• Monoisotopic Mass: 198.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 61.83
• LogP: 3.45770

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones